N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-methylpropanamide

• Molecular Formula: C16H19N5O2S
• Molecular Weight: 345.4 g/mol
• IUPAC Name: N-[5-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-methylpropanamide
• InChI: InChI=1S/C16H19N5O2S/c1-5-13-18-19-16-21(13)20-15(24-16)10-6-7-12(23-4)11(8-10)17-14(22)9(2)3/h6-9H,5H2,1-4H3,(H,17,22)
• InChI Key: FYOWFVMRCVERDD-UHFFFAOYSA-N
• SMILES: CCC1=NN=C2N1N=C(S2)C3=CC(=C(C=C3)OC)NC(=O)C(C)C

Description

N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-methylpropanamide is a chemical compound that has been synthesized and studied for its potential use in scientific research applications. This compound has a unique structure that makes it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-methylpropanamide is not fully understood. However, it is believed to work by inhibiting certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-methylpropanamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells in vitro, and to have an effect on the activity of certain neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-methylpropanamide in lab experiments is its unique structure, which makes it a promising candidate for further investigation. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are a number of future directions that could be pursued in the study of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-methylpropanamide. One potential direction is to further investigate its potential use in the treatment of cancer. Another potential direction is to study its effects on the activity of other neurotransmitters in the brain. Additionally, more research could be done to better understand its mechanism of action.

Synthesis Methods

The synthesis of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-methylpropanamide involves several steps. The first step is the synthesis of 3-ethyl-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole, which is then reacted with 2-methoxy-5-nitrophenyl isocyanate to form the intermediate compound. This intermediate is then reacted with 2-methylpropan-1-amine to form the final product.

Scientific Research Applications

N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-methylpropanamide has been studied for its potential use in scientific research applications. One potential application is in the field of neuroscience, where it has been shown to have an effect on the activity of certain neurotransmitters in the brain. It has also been studied for its potential use in the treatment of certain types of cancer.